N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide
• InChI: InChI=1S/C15H13Cl2NO2/c1-10-5-6-12(8-14(10)17)18-15(19)9-20-13-4-2-3-11(16)7-13/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: RQHGICLITUWLCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)COC2=CC(=CC=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO2
• Molecular Weight: 310.2 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide, also known as Clofibric acid, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a member of the fibrate class of drugs, which are used to lower cholesterol levels in the blood. Clofibric acid has been extensively studied for its potential applications in various fields, including biochemistry, pharmacology, and toxicology.

Mechanism of Action

N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide acid activates PPARα by binding to its ligand-binding domain, leading to a conformational change that allows for the recruitment of coactivator proteins. This results in the activation of target genes involved in lipid metabolism, including fatty acid oxidation and lipoprotein metabolism.
Biochemical and Physiological Effects
N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide acid has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of genes involved in fatty acid oxidation and decrease the expression of genes involved in lipogenesis. It has also been shown to reduce triglyceride levels in the blood and increase high-density lipoprotein (HDL) cholesterol levels.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide acid has several advantages for use in lab experiments. It is a well-characterized compound that is readily available and relatively inexpensive. It has also been extensively studied, and its effects on various biological processes are well-understood. However, there are also limitations to its use. Its effects are relatively specific to PPARα, and it may not be suitable for studying other biological processes. Additionally, its use may be limited by its potential toxicity and its effects on other physiological processes.

Future Directions

There are several potential future directions for research involving clofibric acid. One area of interest is its potential use in treating metabolic disorders such as diabetes and obesity. It may also be useful in studying the effects of PPARα activation on other physiological processes, such as inflammation and cancer. Additionally, further research is needed to better understand the potential toxicity of clofibric acid and its effects on other physiological processes.

Synthesis Methods

N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide acid can be synthesized through a series of chemical reactions. The most common method involves the reaction of 3-chloro-4-methylbenzoyl chloride with 3-chlorophenoxyacetic acid in the presence of a base such as potassium carbonate. The resulting product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-(3-chlorophenoxy)acetamide acid has been widely used in scientific research for its unique properties. It has been shown to activate the peroxisome proliferator-activated receptor alpha (PPARα), which plays a crucial role in regulating lipid metabolism. This property has led to its use in studying the effects of PPARα activation on various biological processes, including lipid metabolism, inflammation, and glucose homeostasis.